Cas no 126-13-6 (Sucrose diacetate hexaisobutyrate)

Sucrose diacetate hexaisobutyrate structure
126-13-6 structure
Sucrose diacetate hexaisobutyrate
126-13-6
C40H62O19
846.908895015717
93277

Sucrose diacetate hexaisobutyrate Properties

Names and Identifiers

    • Sucrose diacetate hexaisobutyrate
    • SAIB
    • Sucrose acetate isobutyrate
    • SUCROSE DIACETATE HEXAISOBUTYRATE (PRACT)
    • Saccharoseacetateisobutyrate
    • SAIB-100
    • saib100s
    • saib-90
    • saib-90ea
    • SAIB-SG
    • SAIB-SG-ET-10
    • sucroseacetoisobutyrate
    • Sucrosediacetateisobutyrate
    • Sucrose acetate isobutyrate [synthesis]
    • 6-o-acetyl-1,3,4-tris-o-(2-methyl-1-oxopropyl)- beta-alpha-d-glucopyranosid
    • Saccharose acetate isobutyrate
    • sucrose, diacetate hexaisobutyrate
    • d-fructofuranosyl,6-acetate2,3,4-tris(2-methylpropanoate)
    • fructofuranosyl,6-acetate2,3,4-tris(2-methylpropanoate)
    • isobutyricacid,hexaesterwithsucrosediacetate
    • 6-o-acetyl-1,3,4-tris-o-(2-methyl-1-oxopropyl)-beta-alpha-d-glucopyranosid
    • 6-o-acetyl-1,3,4-tris-o-(2-methyl-1-oxopropyl)-beta-d-alpha-d-glucopyranosid
    • +Expand
    • ZNEBZIJCDDCNRC-SWTLDUCYSA-N
    • 1S/C40H62O19/c1-18(2)33(43)51-17-40(32(57-38(48)23(11)12)29(54-35(45)20(5)6)27(58-40)16-50-25(14)42)59-39-31(56-37(47)22(9)10)30(55-36(46)21(7)8)28(53-34(44)19(3)4)26(52-39)15-49-24(13)41/h18-23,26-32,39H,15-17H2,1-14H3/t26-,27-,28-,29-,30+,31-,32+,39-,40+/m1/s1
    • O([C@H]1O[C@H](COC(=O)C)[C@@H](OC(=O)C(C)C)[C@H](OC(=O)C(C)C)[C@H]1OC(=O)C(C)C)[C@@]1(O[C@H](COC(=O)C)[C@@H](OC(=O)C(C)C)[C@@H]1OC(=O)C(C)C)COC(=O)C(C)C

Computed Properties

  • 846.38900
  • 0
  • 19
  • 27
  • 59
  • 1500
  • 0
  • 9
  • 0
  • 0
  • 0
  • 1
  • 5.3
  • 0
  • 238

Experimental Properties

  • 2.98740
  • 238.09000
  • n20/D 1.446
  • 78 °C
  • −83 °C
  • 40 mm Hg ( 20 °C)
  • 70 °F
  • Colorless or light yellow transparent paste
  • Soluble in ethanol, ketones and esters, slightly soluble in water
  • 1.146 g/mL at 25 °C

Sucrose diacetate hexaisobutyrate Security Information

Sucrose diacetate hexaisobutyrate Customs Data

  • 2938909090
  • China Customs Code:

    2938909090

Sucrose diacetate hexaisobutyrate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE34716-25g
a-D-Glucopyranoside,6-O-acetyl-1,3,4-tris-O-(2-methyl-1-oxopropyl)-b-D-fructofuranosyl,6-acetate 2,3,4-tris(2-methylpropanoate)
126-13-6 ≥90%
25g
$22.00
abcr
AB530376-1kg
Sucrose diacetate hexaisobutyrate; .
126-13-6
1kg
€135.70 2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S922104-250ml
Sucrose acetate isobutyrate solution
126-13-6 90\xa0wt. % in denatured ethanol
250ml
¥377.10 2022-09-28
SHENG KE LU SI SHENG WU JI SHU
sc-251077-250 ml
Sucrose acetate isobutyrate solution,
126-13-6
250 ml
¥226.00 2023-09-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
525286-250ML
Sucrose diacetate hexaisobutyrate
126-13-6
250ml
¥531.45 2023-12-05

Sucrose diacetate hexaisobutyrate Suppliers

Hubei Shixing Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:126-13-6)
JIANG KUN
18086426449
1273554466@qq.com
HU BEI SHI SHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:126-13-6)
ZHENG YU HAN
15107128801
1400818899@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:126-13-6)
A LA DING
anhua.mao@aladdin-e.com

Sucrose diacetate hexaisobutyrate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
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